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Compound of Interest

Compound Name: 2,2'-Dithiodianiline

Cat. No.: B073020 Get Quote

This document provides immediate, essential guidance for the safe handling and disposal of

2,2'-Dithiodianiline, tailored for researchers, scientists, and drug development professionals.

Following these procedures is critical to minimize risk and ensure a safe laboratory

environment.

Chemical Identifier:

Name: 2,2'-Dithiodianiline

Synonyms: 2-Aminophenyl disulfide, 2,2'-Diaminodiphenyl disulfide

CAS Number: 1141-88-4[1]

Hazard Summary: 2,2'-Dithiodianiline is classified as a hazardous substance with the

following primary concerns:

Acute Oral Toxicity: Toxic if swallowed.[1]

Serious Eye Damage/Irritation: Causes serious eye damage.[1][2]

Aquatic Hazard: Very toxic to aquatic life with long-lasting effects.[1][3]
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A comprehensive PPE strategy is mandatory to prevent exposure. The following table

summarizes the required equipment.

PPE Category Specification

Hand Protection

Chemically resistant gloves. While specific

breakthrough data for 2,2'-Dithiodianiline is not

readily available, nitrile or butyl rubber gloves

are recommended for handling aromatic

amines. Always inspect gloves for integrity

before use and replace them immediately if

contaminated.[3]

Eye & Face Protection

Chemical safety goggles that meet ANSI Z.87.1

standards are required. A face shield should be

worn over safety goggles when there is a risk of

splashing or dust generation.

Skin & Body Protection

A laboratory coat must be worn and fully

buttoned. For significant handling operations, a

chemically resistant apron or coveralls should

be considered. Ensure shoes fully cover the

feet.

Respiratory Protection

A NIOSH-approved respirator with a P2

particulate filter is required when handling the

powder outside of a certified chemical fume

hood or if dust generation is likely.[3]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is crucial for safety.

Preparation and Engineering Controls:

All handling of 2,2'-Dithiodianiline solid should be conducted in a certified chemical fume

hood to minimize inhalation exposure.
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Ensure a safety shower and eyewash station are readily accessible and have been

recently tested.

Prepare all necessary equipment and reagents before handling the chemical.

Use local exhaust ventilation and take precautionary measures against static discharge.[1]

Donning PPE:

Don all required PPE as specified in the table above before entering the designated

handling area.

Weighing and Transfer:

When weighing, use a balance inside the fume hood or in a ventilated enclosure.

Handle the container and spatula with care to avoid generating dust.

If transferring to a reaction vessel, do so slowly and carefully.

During Use:

Keep the container tightly closed when not in use.

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the work area.[1]

Decontamination:

Thoroughly wipe down the work surface and any contaminated equipment with an

appropriate solvent (e.g., isopropanol, ethanol) followed by soap and water.

Collect all decontamination materials as hazardous waste.

Doffing PPE:

Remove PPE in the correct order to avoid cross-contamination. Gloves should be

removed last.
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Wash hands thoroughly with soap and water after removing PPE.

Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.

Waste Segregation:

All solid waste contaminated with 2,2'-Dithiodianiline (e.g., weighing paper, contaminated

gloves, pipette tips) must be collected in a designated, sealed, and clearly labeled

hazardous waste container.

Liquid waste containing 2,2'-Dithiodianiline should be collected in a separate, sealed,

and labeled hazardous waste container. Do not mix with other waste streams.

Container Management:

Use containers that are compatible with the chemical waste.

Keep waste containers closed except when adding waste.

Label containers with "Hazardous Waste" and the full chemical name: "2,2'-
Dithiodianiline".

Spill Management:

In the event of a small spill, carefully sweep up the solid material, avoiding dust

generation.

Place the spilled material and all cleanup materials into a sealed hazardous waste

container.

For larger spills, evacuate the area and contact your institution's environmental health and

safety department.

Do not allow the substance to enter drains or waterways.[3]
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Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's certified waste

management provider.

The substance should be disposed of at an approved waste disposal plant or industrial

combustion plant.[1][3]

Experimental Workflow and Safety Diagram
The following diagram illustrates the key steps and decision points in the safe handling and

disposal workflow for 2,2'-Dithiodianiline.
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Caption: Safe handling and disposal workflow for 2,2'-Dithiodianiline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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